Cas no 129369-23-9 (Kaempferol-3-Rhamnoside-4''-Rhamnoside-7-Rhamnoside)

• Product Name: Kaempferol-3-Rhamnoside-4''-Rhamnoside-7-Rhamnoside
• CAS No: 129369-23-9
• MF: C₃₃H₄₀O₁₈
• MW: 724.659912109375
• CID: 164113
• PubChem ID: 14630617
• Update Time: 2024-03-01

Kaempferol-3-Rhamnoside-4''-Rhamnoside-7-Rhamnoside Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-[[6-deoxy-4-O-(6-deoxy-a-L-mannopyranosyl)-a-L-mannopyranosyl]oxy]-7-[(6-deoxy-a-L-mannopyranosyl)oxy]-5-hydroxy-2-(4-hydroxyphenyl)-(9CI)
• Cassinopin
• 4H-1-Benzopyran-4-one,3-[[6-deoxy-4-O-(6-deoxy-a-L-mannopyranosyl)-a-L-mannopyranosyl]oxy]-7-[(6-deoxy-a-L-mannopyranosyl)oxy
• Kaempferol-3-Rhamnoside-4''-Rhamnoside-7-Rhamnoside
• Kaem-3-Rha-4''-Rha-7-Rha

• Inchi： 1S/C33H40O18/c1-10-19(36)22(39)25(42)31(45-10)48-15-8-16(35)18-17(9-15)49-29(13-4-6-14(34)7-5-13)30(21(18)38)51-33-27(44)24(41)28(12(3)47-33)50-32-26(43)23(40)20(37)11(2)46-32/h4-12,19-20,22-28,31-37,39-44H,1-3H3
• InChI Key： NLJNYZLJCNVCNR-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(C)O1)O)O)O)C1C(C)OC(C(C1O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=CC=1)O)OC1C(C(C(C(C)O1)O)O)O)O)=O

Computed Properties

• Exact Mass: 724.22146442g/mol
• Monoisotopic Mass: 724.22146442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 51
• Rotatable Bond Count: 7
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 284
• XLogP3: -1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides